Cas no 163453-95-0 ((S)-3-amino-2,4-dimethylpentan-2-ol)

• Product Name: (S)-3-amino-2,4-dimethylpentan-2-ol
• CAS No: 163453-95-0
• MF: C₇H₁₇NO
• MW: 131.215982198715
• CID: 2155606
• PubChem ID: 55280976
• Update Time: 2025-11-01

(S)-3-amino-2,4-dimethylpentan-2-ol Chemical and Physical Properties

Names and Identifiers

• (3S)-3-amino-2,4-dimethylpentan-2-ol
• (S)-3-aMino-2,4-diMethylpentan-2-ol
• DTXSID90717357
• CS-0236963
• G29475
• 2-Pentanol, 3-amino-2,4-dimethyl-, (3S)-
• SCHEMBL12148185
• 878-317-6
• DTXCID40668103
• EN300-175738
• DB-224798
• 163453-95-0
• (S)-3-Amino-2,4-dimethyl-2-pentanol hydrochloride, 97%
• MFCD19203234
• AKOS006337408
• (S)-3-amino-2,4-dimethylpentan-2-ol

• Inchi： 1S/C7H17NO/c1-5(2)6(8)7(3,4)9/h5-6,9H,8H2,1-4H3/t6-/m0/s1
• InChI Key： HPSNEEWVFSIINY-LURJTMIESA-N
• SMILES： OC(C)(C)[C@H](C(C)C)N

Computed Properties

• Exact Mass: 131.131014166Da
• Monoisotopic Mass: 131.131014166Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 88.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 46.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Tertiary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Tertiary alcohols

Additional information on (S)-3-amino-2,4-dimethylpentan-2-ol

Chemical Profile of (S)-3-amino-2,4-dimethylpentan-2-ol (CAS No. 163453-95-0)

(S)-3-amino-2,4-dimethylpentan-2-ol, identified by its CAS number 163453-95-0, is a chiral organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biotechnology. This compound, featuring a secondary amine and a branched aliphatic backbone, exhibits unique stereochemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The stereochemistry of (S)-3-amino-2,4-dimethylpentan-2-ol is particularly noteworthy, as the (S)-configuration often imparts specific biological activities and interactions with biological targets. In recent years, there has been a growing interest in the development of enantioselective drugs, where the (S)-enantiomer of a compound may exhibit distinct pharmacological effects compared to its (R)-counterpart. This phenomenon has been extensively studied in the context of central nervous system (CNS) drugs, where enantiomeric differences can significantly influence efficacy and side effect profiles.

Recent advancements in asymmetric synthesis have enabled the more efficient and scalable production of enantiomerically pure forms of (S)-3-amino-2,4-dimethylpentan-2-ol. Techniques such as chiral auxiliary-assisted resolutions and biocatalytic methods have been employed to achieve high enantiomeric purity, which is crucial for pharmaceutical applications. These methods not only enhance the yield and purity of the desired enantiomer but also reduce the environmental impact associated with traditional synthetic routes.

The structural features of (S)-3-amino-2,4-dimethylpentan-2-ol make it a versatile building block for the synthesis of more complex molecules. Its branched aliphatic chain provides a stable scaffold for further functionalization, while the presence of both an amine and an alcohol group allows for diverse chemical transformations. These properties have been exploited in the development of novel therapeutic agents targeting various diseases.

In particular, research has focused on leveraging the unique properties of (S)-3-amino-2,4-dimethylpentan-2-ol in drug discovery. For instance, its structural motif has been incorporated into potential inhibitors of enzymes involved in metabolic disorders. The amine group can serve as a hydrogen bond acceptor or donor, facilitating interactions with biological targets, while the methyl groups enhance solubility and metabolic stability. Such characteristics are highly desirable in the design of orally active drugs.

The compound has also been explored as a precursor in the synthesis of chiral ligands for asymmetric catalysis. Chiral auxiliaries derived from (S)-3-amino-2,4-dimethylpentan-2-ol have been used to promote enantioselective reactions, including hydrogenations and cross-coupling reactions. These advances underscore the importance of stereochemistry in modern synthetic chemistry and highlight the potential applications of such compounds in industrial processes.

Furthermore, computational studies have been instrumental in understanding the reactivity and conformational preferences of (S)-3-amino-2,4-dimethylpentan-2-ol. Molecular modeling techniques have provided insights into how this compound interacts with biological targets at the molecular level. These insights have guided the optimization of drug candidates and have contributed to a deeper understanding of structure-function relationships in pharmaceutical chemistry.

The future prospects for (S)-3-amino-2,4-dimethylpentan-2-ol are promising, with ongoing research aimed at expanding its applications in drug discovery and materials science. Innovations in synthetic methodologies and an increased emphasis on sustainable chemistry are expected to drive further development in this area. As our understanding of stereochemistry continues to evolve, compounds like (S)-3-amino-2,4-dimethylpentan-2-ol will remain at the forefront of chemical innovation.